Cas no 1261590-31-1 (3-(2,3-Difluorophenyl)-2-methoxyisonicotinaldehyde)

• Product Name: 3-(2,3-Difluorophenyl)-2-methoxyisonicotinaldehyde
• CAS No: 1261590-31-1
• MF: C₁₃H₉F₂NO₂
• MW: 249.212870359421
• CID: 4914629
• Update Time: 2025-06-12

3-(2,3-Difluorophenyl)-2-methoxyisonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-Difluorophenyl)-2-methoxyisonicotinaldehyde

• Inchi： 1S/C13H9F2NO2/c1-18-13-11(8(7-17)5-6-16-13)9-3-2-4-10(14)12(9)15/h2-7H,1H3
• InChI Key： NWTODNUWRPRHKS-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C(=NC=CC=1C=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 290
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on 3-(2,3-Difluorophenyl)-2-methoxyisonicotinaldehyde

Research Brief on 3-(2,3-Difluorophenyl)-2-methoxyisonicotinaldehyde (CAS: 1261590-31-1) in Chemical Biology and Pharmaceutical Applications

3-(2,3-Difluorophenyl)-2-methoxyisonicotinaldehyde (CAS: 1261590-31-1) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery and development. This compound features a unique structural motif combining a difluorophenyl group with a methoxy-substituted isonicotinaldehyde scaffold, making it a promising candidate for the synthesis of bioactive molecules targeting various disease pathways.

Recent studies have highlighted the compound's role in the development of kinase inhibitors, particularly in the modulation of protein kinases involved in inflammatory and oncogenic signaling. The presence of the difluorophenyl moiety enhances the compound's ability to interact with hydrophobic pockets in kinase binding sites, while the aldehyde functionality serves as a key reactive handle for further derivatization. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel JAK3 inhibitors, showing improved selectivity profiles compared to earlier generations of inhibitors.

In addition to its applications in kinase inhibitor development, 3-(2,3-Difluorophenyl)-2-methoxyisonicotinaldehyde has shown promise in the field of antimicrobial research. A recent investigation published in Bioorganic & Medicinal Chemistry Letters (2024) reported its incorporation into novel quinolone hybrids exhibiting potent activity against drug-resistant bacterial strains. The compound's ability to serve as a molecular bridge between different pharmacophores has enabled researchers to create hybrid molecules with enhanced antibacterial properties and reduced cytotoxicity.

The synthetic accessibility of this compound has also been a focus of recent optimization efforts. A 2024 paper in Organic Process Research & Development described an improved synthetic route that increased overall yield from 42% to 68% while reducing the number of purification steps. This advancement is particularly significant for scaling up production for preclinical studies, addressing one of the key challenges in transitioning from laboratory-scale synthesis to industrial production.

From a drug metabolism perspective, recent pharmacokinetic studies have revealed interesting properties of derivatives containing this scaffold. The methoxy group appears to confer favorable metabolic stability, while the difluorophenyl substitution pattern minimizes unwanted oxidative metabolism. These findings, published in Drug Metabolism and Disposition (2023), suggest that compounds derived from this aldehyde intermediate may exhibit improved pharmacokinetic profiles compared to similar structures without these modifications.

Looking forward, researchers are exploring the potential of 3-(2,3-Difluorophenyl)-2-methoxyisonicotinaldehyde in targeted protein degradation strategies. Preliminary results presented at the 2024 American Chemical Society National Meeting demonstrated its successful incorporation into PROTAC (Proteolysis Targeting Chimera) molecules designed to target oncogenic proteins. The compound's structural features appear to facilitate the optimal positioning of both the target-binding moiety and the E3 ligase-recruiting element, potentially opening new avenues in cancer therapeutics.

In conclusion, 3-(2,3-Difluorophenyl)-2-methoxyisonicotinaldehyde (CAS: 1261590-31-1) represents a valuable chemical building block with diverse applications in medicinal chemistry. Its recent utilization across multiple therapeutic areas underscores its versatility and potential to contribute to the development of novel therapeutic agents. Continued research into its applications and further optimization of its synthetic accessibility are expected to enhance its role in drug discovery pipelines in the coming years.